2,3,4,5-Tetramethyl-1,1'-biphenyl

• CAS No.: 30581-98-7
• Molecular Formula: C16H18
• Molecular Weight: 210.31 g/mol
• IUPAC Name: 1,2,3,4-tetramethyl-5-phenylbenzene
• InChI: InChI=1S/C16H18/c1-11-10-16(14(4)13(3)12(11)2)15-8-6-5-7-9-15/h5-10H,1-4H3
• InChI Key: WBODDOZXDKQEFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)C)C)C2=CC=CC=C2

Description

2,3,4,5-Tetramethyl-1,1’-biphenyl is an organic compound with the molecular formula C16H18. It is a derivative of biphenyl, where four methyl groups are substituted at the 2, 3, 4, and 5 positions on the biphenyl structure.

Preparation Methods

The synthesis of 2,3,4,5-Tetramethyl-1,1’-biphenyl typically involves the following steps:

Condensation Reaction: The initial step involves the condensation of toluene and methyl methacrylate under specific reaction conditions to form 3,3’,5,5’-tetramethylbiphenyl.

Epoxidation: The resulting product is then subjected to a condensation reaction with epichlorohydrin to produce 3,3’,5,5’-tetramethylbiphenyl diglycidyl ether.

Industrial production methods often employ similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity of the final product .

Chemical Reactions Analysis

2,3,4,5-Tetramethyl-1,1’-biphenyl undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding quinones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced biphenyl derivatives.

Substitution: Electrophilic substitution reactions, such as halogenation or nitration, can occur at the aromatic rings, producing halogenated or nitrated biphenyl derivatives.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2,3,4,5-Tetramethyl-1,1’-biphenyl has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of other complex organic molecules and as a ligand in coordination chemistry.

Biology: In biological research, it serves as a substrate for enzyme-catalyzed reactions and as a marker in various biochemical assays.

Medicine: The compound is explored for its potential therapeutic properties, including its role in drug development and pharmacological studies.

Industry: It is utilized in the production of advanced materials, such as polymers and resins, due to its stability and reactivity.

Mechanism of Action

The mechanism of action of 2,3,4,5-Tetramethyl-1,1’-biphenyl involves its interaction with specific molecular targets and pathways. For instance, in enzyme-catalyzed reactions, it acts as a substrate, undergoing oxidation or reduction to form detectable products . The pathways involved often include oxidative stress responses and metabolic processes .

Comparison with Similar Compounds

2,3,4,5-Tetramethyl-1,1’-biphenyl can be compared with other similar compounds, such as:

2,2’,5,5’-Tetramethyl-1,1’-biphenyl: This compound has methyl groups at different positions, leading to variations in its chemical reactivity and applications.

3,3’,5,5’-Tetramethyl-1,1’-biphenyl: Similar in structure but with different substitution patterns, affecting its physical and chemical properties.

3,3’,5,5’-Tetramethylbenzidine: Known for its use in biochemical assays, this compound has distinct applications compared to 2,3,4,5-Tetramethyl-1,1’-biphenyl.